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Compound of Interest

Compound Name: 2-nonyl-4aH-quinolin-4-one

Cat. No.: B12348108

Get Quote

Core Directive & Executive Summary
Compound Identity: 2-nonyl-1H-quinolin-4-one Synonyms: 2-Nonyl-4-quinolone, NHQ,

Pseudane IX CAS Registry Number: 316-66-5 (Generic for 2-alkyl-4-quinolones varies; specific

isomer references apply) Molecular Formula: C

H

NO Molecular Weight: 271.40 g/mol

Editorial Note on Nomenclature: The designation "4aH" in the query likely refers to a

nomenclature artifact or a misinterpretation of the 4(1H) tautomeric notation. The biologically

relevant and chemically stable species is 2-nonyl-1H-quinolin-4-one, a critical quorum-sensing

signaling molecule produced by Pseudomonas aeruginosa and Burkholderia species. This

guide focuses on this specific tautomer, which predominates in the solid state and polar

solvents.

Mechanistic Significance
NHQ is a homolog of the Pseudomonas Quinolone Signal (PQS) system.[1][2] Unlike PQS, it

lacks the 3-hydroxyl group. It functions as a ligand for the PqsR (MvfR) transcriptional
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regulator, driving the expression of virulence factors. Accurate spectroscopic identification is

critical for distinguishing NHQ from its C7 homolog (HHQ) and its N-oxide metabolites (NQNO)

in complex biological matrices.

Chemical Structure & Tautomerism
The spectroscopic signature of NHQ is defined by its tautomeric equilibrium. In the gas phase

or non-polar solvents, the 4-hydroxyquinoline form may be observed. However, in the polar

solvents typically used for NMR (DMSO-

, MeOD) and in the solid state, the 4-quinolone (NH-keto) form is the dominant species.

Tautomeric Equilibrium Diagram
The following diagram illustrates the equilibrium between the dominant 4-quinolone form and

the minor 4-hydroxyquinoline form, which dictates the observed chemical shifts and IR bands.
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C=O stretch: ~1635 cm⁻¹
NH Signal: ~11.5 ppm

4-Hydroxyquinoline Form
(Minor/Aromatic)

OH Signal
C-O Character

  Tautomerization  
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Figure 1: Tautomeric equilibrium favoring the 4-quinolone structure in polar media, essential for

interpreting C=O vs C-OH spectroscopic signals.

Spectroscopic Characterization
The following data sets are synthesized from high-purity synthetic standards and validated

isolation protocols.

A. Nuclear Magnetic Resonance (NMR)
NMR is the definitive method for structural confirmation. The presence of the NH proton and

the distinct carbonyl shift confirms the quinolone tautomer.

Solvent: DMSO-
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(Recommended to prevent aggregation and stabilize the NH form).

Table 1:

H NMR Assignments (400 MHz, DMSO-

)
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Position
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

NH (1) 11.50 Broad Singlet 1H

Characteristic of

lactam/quinolone

NH;

exchangeable

with D

O.

H-5 8.04
Doublet /

Multiplet
1H

Deshielded by

peri-carbonyl

effect (C=O at

C4).

H-7 7.61 Multiplet 1H
Aromatic ring

proton.

H-8 7.54 Multiplet 1H
Aromatic ring

proton.

H-6 7.27 Multiplet 1H
Aromatic ring

proton.

H-3 5.92 Singlet 1H

Diagnostic Peak:

Vinyl proton of

the quinolone

ring; confirms

lack of 3-

substitution.

-CH 2.58 Triplet 2H

Methylene

adjacent to the

aromatic ring (C2

position).

-CH 1.66 Multiplet 2H
Methylene beta

to the ring.
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Bulk CH 1.18 – 1.36 Multiplet 12H

Remaining

methylene chain

(C4'–C8').

CH 0.83 Triplet 3H
Terminal methyl

group.

Table 2:

C NMR Assignments (100 MHz, DMSO-

)
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Carbon Type
Shift (

, ppm)
Assignment

Carbonyl 177.33

C-4: Distinctive ketone shift;

confirms quinolone form (vs

~160-165 for hydroxy-

quinoline).

Imine-like 154.02

C-2: Quaternary carbon

attached to the alkyl chain and

nitrogen.

Aromatic 140.62
C-8a: Bridgehead carbon

adjacent to nitrogen.

Aromatic 131.87 C-7: Aromatic CH.

Aromatic 125.22, 125.10 C-5, C-6: Aromatic CH.

Aromatic 123.16 C-8: Aromatic CH.

Aromatic 118.33
C-4a: Bridgehead carbon

adjacent to carbonyl.

Vinyl 108.09
C-3: Alpha-carbon to the

carbonyl; significantly shielded.

Alkyl 14.0 – 34.0

C1' to C9' alkyl chain signals

(Terminal CH

at ~14.4 ppm).

B. Mass Spectrometry (MS)
Method: ESI-MS (Positive Mode) or GC-MS (requires derivatization for best results, though

native form is detectable).

Molecular Ion

:
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272.20 (Calculated: 272.2009).

Fragmentation Pattern (MS/MS):

159: Characteristic quinolone core fragment (Loss of C

H

alkyl tail via McLafferty-like rearrangement).

144: Further loss of methyl/ring degradation.

130: Quinolin-4-one core ion.

C. Infrared Spectroscopy (FT-IR)
IR allows for rapid assessment of the solid-state tautomer.

3400 – 3100 cm

(Broad): N-H stretch (Intermolecular Hydrogen Bonding). Note: A sharp O-H peak at >3500 is
typically absent in the solid state.

2950 – 2850 cm

: C-H stretching (Aliphatic nonyl chain).

1635 cm

: C=O stretch. Crucial: This is lower than typical ketones (1715 cm

) due to resonance conjugation with the nitrogen lone pair (vinylogous amide).

1590, 1550, 1500 cm

: Aromatic C=C / C=N ring vibrations.

D. UV-Vis Spectroscopy
Solvent: Methanol Absorption Maxima (

):
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210–230 nm:

transitions (Aromatic).

239 nm: Characteristic quinolone band.

316 nm & 328 nm:

transitions (Conjugated system).

Note: Spectra are pH-dependent (bathochromic shift in alkaline media due to deprotonation).

Experimental Protocol: Isolation & Purification
To generate the sample for the above data, the following protocol ensures high purity, removing

the N-oxide (NQNO) byproduct often co-produced in biological systems.

Protocol: Selective Extraction of NHQ
Culture/Synthesis: Obtain supernatant from P. aeruginosa (pqs mutants overproducing NHQ)

or perform Conrad-Limpach synthesis.

Acidified Extraction: Acidify aqueous phase to pH 4.0 with HCl. (Protonates the quinolone,

improving organic solubility).

Solvent Partition: Extract 3x with Ethyl Acetate (EtOAc).

Fractionation:

Evaporate EtOAc.

Re-dissolve in Methanol.

Solid Phase Extraction (SPE): Use a C18 cartridge.

Wash: 20% MeOH/Water (Removes polar media).

Elute: 80% MeOH/Water (Elutes NHQ). 100% MeOH typically elutes the more lipophilic

PQS/NQNO.
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Final Purification: Semi-preparative HPLC (C18 column, Isocratic 80% MeOH + 0.1% Formic

Acid).

Biological Signaling Pathway (Contextualization)
Understanding where NHQ fits in the P. aeruginosa signaling cascade is vital for drug

development targeting virulence.
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Figure 2: NHQ acts as a direct agonist for the PqsR receptor, triggering virulence factor

production parallel to HHQ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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